Cas no 58749-47-6 (5-Hydroxy-4-methoxy-2-nitro-benzaldehyde)

• Product Name: 5-Hydroxy-4-methoxy-2-nitro-benzaldehyde
• CAS No: 58749-47-6
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD00228444
• CID: 948978
• PubChem ID: 285294
• Update Time: 2025-04-19

5-Hydroxy-4-methoxy-2-nitro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-methoxy-2-nitrobenzaldehyde
• 5-HYDROXY-4-METHOXY-2-NITRO-BENZALDEHYDE
• 5-nitroisovanillin
• 3-hydroxy-4-methoxy-6-nitrobenzaldehyde
• 3-hydroxy-4-methoxy-6-nitro-benzaldehyde
• 5-Hydroxy-4-methoxy-2-nitro-benzaldehyd
• AC1L62RK
• AC1Q1YRT
• AR-1G8486
• CTK5A8813
• NSC142136
• SBB035838
• DB-333034
• CS-0187806
• MFCD00228444
• SCHEMBL5898860
• BS-44337
• 6-Nitroisovanillin
• DTXSID80301264
• SY287915
• PTULGYAZUWPSQM-UHFFFAOYSA-N
• 3-hydroxy4-methoxy-6-nitrobenzaldehyde
• AKOS000312928
• benzaldehyde, 5-hydroxy-4-methoxy-2-nitro-
• InChI=1/C8H7NO5/c1-14-8-3-6(9(12)13)5(4-10)2-7(8)11/h2-4,11H,1H
• 58749-47-6
• NSC-142136
• E76199
• DTXCID30252398
• 5-Hydroxy-4-methoxy-2-nitro-benzaldehyde

• MDL： MFCD00228444
• Inchi： 1S/C8H7NO5/c1-14-8-3-6(9(12)13)5(4-10)2-7(8)11/h2-4,11H,1H3
• InChI Key： PTULGYAZUWPSQM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=O)=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67
• LogP: 1.64470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers